Cas no 142356-39-6 (1H-Benzimidazole-2-sulfonic acid, 5,6-dichloro-)

• Product Name: 1H-Benzimidazole-2-sulfonic acid, 5,6-dichloro-
• CAS No: 142356-39-6
• MF: C₇H₄Cl₂N₂O₃S
• MW: 267.08925819397
• CID: 2775078
• PubChem ID: 10038589
• Update Time: 2025-04-21

1H-Benzimidazole-2-sulfonic acid, 5,6-dichloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-sulfonic acid, 5,6-dichloro-
• SCHEMBL8185211
• 5,6-dichlorobenzimidazole-2-sulfonic acid
• 142356-39-6
• VFTHYOBZVUDLQA-UHFFFAOYSA-N
• DTXSID40434608

• Inchi： 1S/C7H4Cl2N2O3S/c8-3-1-5-6(2-4(3)9)11-7(10-5)15(12,13)14/h1-2H,(H,10,11)(H,12,13,14)
• InChI Key： VFTHYOBZVUDLQA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)NC(=N2)S(=O)(=O)O)Cl

Computed Properties

• Exact Mass: 265.9319686Da
• Monoisotopic Mass: 265.9319686Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 91.4Ų